Cas no 27328-34-3 (1H-Isoindole-1,3(2H)-dione,2-(2,2-dimethoxyethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-(2,2-dimethoxyethyl)-
• CAS No: 27328-34-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD00086351
• CID: 262916
• PubChem ID: 844086
• Update Time: 2025-05-20

1H-Isoindole-1,3(2H)-dione,2-(2,2-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(2,2-dimethoxyethyl)-
• 2-(2,2-dimethoxyethyl)isoindole-1,3-dione
• N-(2,2-DIMETHOXYETHYL)PHTHALIMIDE
• 2-(2,2-dimethoxyethyl)-1H-isoindole-1,3(2H)-dione
• Oprea1_391547
• 2-(2,2-Dimethoxyethyl)isoindoline-1,3-dione
• EINECS 248-412-1
• AKOS000644347
• AMY39950
• Phthalimidoacetaldehyde dimethyl acetal, 98%
• 2-(2, 2-dimethoxyethyl)isoindole-1, 3-dione
• HMS1682L04
• 27328-34-3
• SCHEMBL13416394
• HDSDOJMUZFFCFU-UHFFFAOYSA-N
• 1H-Isoindole-1,3(2H)-dione, 2-(2,2-dimethoxyethyl)-
• CBDivE_014393
• Oprea1_049936
• 2-(2,2-dimethoxyethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID90181771
• PHTHALIMIDOACETALDEHYDE DIMETHYL ACETAL
• NS00028286

• MDL： MFCD00086351
• Inchi： 1S/C12H13NO4/c1-16-10(17-2)7-13-11(14)8-5-3-4-6-9(8)12(13)15/h3-6,10H,7H2,1-2H3
• InChI Key： HDSDOJMUZFFCFU-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.262
• Melting Point: 104 °C
• Boiling Point: 345°Cat760mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.553
• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-(2,2-dimethoxyethyl)-

1H-Isoindole-1,3(2H)-dione, 2-(2,2-dimethoxyethyl) - A Comprehensive Overview

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2,2-dimethoxyethyl), with CAS No. 27328-34-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in advanced materials and pharmaceuticals. In this article, we will delve into the properties, synthesis methods, and recent advancements related to this compound.

1H-Isoindole-1,3(2H)-dione is a heterocyclic compound characterized by a fused bicyclic structure. The isoindole moiety is a derivative of indole, with the nitrogen atom replaced by a carbon atom in one of the rings. The dione functional group introduces additional chemical reactivity and stability to the molecule. The substituent 2-(2,2-dimethoxyethyl) adds further complexity to the structure by introducing two methoxy groups attached to an ethyl chain. This substitution pattern significantly influences the compound's solubility, reactivity, and electronic properties.

Recent studies have highlighted the importance of 1H-Isoindole-1,3(2H)-dione derivatives in the development of advanced materials. For instance, researchers have explored their potential as building blocks for constructing two-dimensional (2D) materials and functional polymers. The unique electronic properties of these compounds make them ideal candidates for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Furthermore, their ability to form self-assembled monolayers (SAMs) has opened new avenues in surface chemistry and nanotechnology.

The synthesis of 1H-Isoindole-1,3(2H)-dione derivatives typically involves multi-step organic reactions. One common approach is the condensation of carbonyl compounds with appropriate amine or amide precursors under controlled conditions. The introduction of the dimethoxyethyl group often requires protection-deprotection strategies to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds.

In terms of applications, 1H-Isoindole-1,3(2H)-dione derivatives have shown promise in drug discovery efforts. Their ability to interact with biological targets such as enzymes and receptors makes them valuable leads for developing new therapeutic agents. For example, studies have demonstrated that certain derivatives exhibit anti-inflammatory and antioxidant activities, suggesting their potential use in treating chronic diseases.

From an environmental perspective, the development of sustainable synthesis routes for 1H-Isoindole-1,3(2H)-dione derivatives is a growing area of research. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint of their production processes. This includes the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, 1H-Isoindole-1,3(2H)-dione derivatives, particularly those with the dimethoxyethyl substitution pattern (CAS No. 27328-34-3), represent a class of compounds with diverse applications across multiple disciplines. Their structural versatility and unique chemical properties continue to drive innovative research efforts aimed at unlocking their full potential in materials science and medicine.